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Compound of Interest

Compound Name: DL-Goitrin

CAS No.: 500-12-9

Cat. No.: B1240653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

chemical synthesis of DL-Goitrin ((±)-5-vinyl-1,3-oxazolidine-2-thione), a compound of

significant interest for its antithyroid properties and potential applications in biomedical

research. The following sections detail a reliable synthetic route, characterization data, and the

biological context of Goitrin's activity.

Introduction
DL-Goitrin is a naturally occurring cyclic thiocarbamate found in cruciferous vegetables. It is

formed from the hydrolysis of its precursor, progoitrin. Goitrin is a potent inhibitor of thyroid

peroxidase (TPO), a key enzyme in the biosynthesis of thyroid hormones.[1] This inhibitory

action makes DL-Goitrin a valuable tool for studying thyroid physiology and pathology, and a

lead compound for the development of novel therapeutics targeting thyroid function. The

synthesis outlined below provides a reliable method for obtaining DL-Goitrin for research

purposes.
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Synthetic Pathway Overview
The synthesis of DL-Goitrin can be achieved through a two-step process starting from the

commercially available precursor, 3,4-epoxy-1-butene. The first step involves the formation of

the key intermediate, DL-1-amino-3-buten-2-ol. The second step is the cyclization of this amino

alcohol to yield the final product, DL-Goitrin.

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of DL-Goitrin.

Step Reaction
Starting
Material

Product Reagents Solvent
Typical
Yield

1

Synthesis

of DL-1-

Amino-3-

buten-2-ol

3,4-Epoxy-

1-butene

DL-1-

Amino-3-

buten-2-ol

Acetone

cyanohydri

n, Lithium

aluminum

hydride

Diethyl

ether
~60-70%

2

Cyclization

to DL-

Goitrin

DL-1-

Amino-3-

buten-2-ol

DL-Goitrin

Carbon

disulfide,

Potassium

hydroxide

Ethanol ~75-85%

Experimental Protocols
Step 1: Synthesis of DL-1-Amino-3-buten-2-ol
This procedure involves the formation of an intermediate aminonitrile from 3,4-epoxy-1-butene,

followed by its reduction to the desired amino alcohol.

Materials:

3,4-Epoxy-1-butene

Acetone cyanohydrin

Lithium aluminum hydride (LiAlH₄)
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Anhydrous diethyl ether

Sulfuric acid (dilute)

Sodium sulfate (anhydrous)

Round-bottom flasks

Reflux condenser

Dropping funnel

Magnetic stirrer

Ice bath

Procedure:

Formation of the Aminonitrile Intermediate:

In a fume hood, a solution of 3,4-epoxy-1-butene (1 equivalent) in anhydrous diethyl ether

is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice

bath.

Acetone cyanohydrin (1.1 equivalents) is added dropwise to the stirred solution. The

reaction is allowed to proceed at 0°C for 1 hour and then at room temperature for 12-18

hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Reduction of the Aminonitrile:

In a separate flask, a suspension of lithium aluminum hydride (2 equivalents) in anhydrous

diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon) and cooled in

an ice bath.

The aminonitrile solution from the previous step is added dropwise to the LiAlH₄

suspension with vigorous stirring.
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After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then refluxed for 4-6 hours.

Work-up and Purification:

The reaction is carefully quenched by the slow, dropwise addition of water, followed by a

15% sodium hydroxide solution, and then more water, while cooling in an ice bath.

The resulting precipitate is filtered off and washed with diethyl ether.

The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure to yield crude DL-1-amino-3-buten-2-ol.

The crude product can be purified by vacuum distillation.

Step 2: Synthesis of DL-Goitrin
This step involves the cyclization of DL-1-amino-3-buten-2-ol with carbon disulfide.

Materials:

DL-1-Amino-3-buten-2-ol

Carbon disulfide (CS₂)

Potassium hydroxide (KOH)

Ethanol

Hydrochloric acid (dilute)

Round-bottom flask

Reflux condenser

Magnetic stirrer

Procedure:
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Reaction Setup:

DL-1-amino-3-buten-2-ol (1 equivalent) is dissolved in ethanol in a round-bottom flask

equipped with a magnetic stirrer.

Potassium hydroxide (1.1 equivalents) is added to the solution and stirred until dissolved.

Carbon disulfide (1.2 equivalents) is added dropwise to the stirred solution at room

temperature.

Cyclization:

After the addition of CS₂, the reaction mixture is heated to reflux for 3-5 hours. The

progress of the reaction can be monitored by TLC.

Work-up and Purification:

After cooling to room temperature, the reaction mixture is acidified with dilute hydrochloric

acid to a pH of approximately 5-6.

The solvent is removed under reduced pressure.

The residue is extracted with a suitable organic solvent (e.g., ethyl acetate).

The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is evaporated.

The resulting crude DL-Goitrin can be purified by recrystallization or column

chromatography to yield a white solid.

Characterization Data
¹H-NMR (in CDCl₃): Chemical shifts (δ) will be observed for the vinyl protons (CH=CH₂), the

methine proton adjacent to the oxygen and the vinyl group, and the methylene protons of the

ring.

IR (KBr): Characteristic absorption bands are expected for the N-H stretch, C=S stretch, and

C-O-C stretch.
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Visualizations
Synthetic Workflow for DL-Goitrin

3,4-Epoxy-1-butene Step 1: Aminonitrile Formation & Reduction

  Acetone Cyanohydrin,
  LiAlH4

DL-1-Amino-3-buten-2-ol
  Yield: ~60-70%

Step 2: Cyclization with CS2
  CS2, KOH

DL-Goitrin
  Yield: ~75-85%
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Caption: Synthetic pathway for DL-Goitrin.

Mechanism of Thyroid Peroxidase Inhibition by Goitrin
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Caption: Goitrin inhibits thyroid hormone synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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